Cas no 1361505-45-4 (4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361505-45-4
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967725
• Update Time: 2025-06-09

4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-7-1-5(2-8(14)11(7)15)10-3-9(16)6(4-20-10)12(17,18)19/h1-4H
• InChI Key： OGLDJTHVZSUJJN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C(C(F)(F)F)=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

Introduction to 4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361505-45-4)

4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine, with the CAS number 1361505-45-4, is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with fluorine, trifluoromethyl, and trichlorophenyl groups. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the production of this compound on a larger scale, making it more accessible for both academic and industrial research. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly effective in achieving the desired substitution patterns.

In terms of its physical properties, 4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine is typically a solid at room temperature and exhibits good thermal stability. Its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) makes it suitable for use in a variety of chemical reactions and analytical techniques. The compound's spectroscopic properties, including its UV/Vis absorption spectrum and NMR signals, have been well-characterized, providing valuable data for its identification and purity assessment.

The biological activity of 4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine has been the subject of extensive research. Studies have shown that this compound exhibits potent insecticidal properties, making it a promising candidate for the development of new pest control agents. The presence of multiple halogen substituents contributes to its high lipophilicity and ability to penetrate insect cuticles effectively. Additionally, its low mammalian toxicity profile further enhances its potential as an environmentally friendly alternative to existing insecticides.

Beyond its agricultural applications, 4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine has also shown potential in pharmaceutical research. Preliminary studies have indicated that it possesses antiviral activity against certain RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the inhibition of viral replication through interference with key enzymatic processes. Further investigations are underway to explore its efficacy as a therapeutic agent against viral infections.

In the context of drug discovery and development, the structural diversity and functional group flexibility of 4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine make it an attractive scaffold for lead optimization. Researchers are actively exploring various derivatives of this compound to enhance its pharmacological properties while minimizing potential side effects. Techniques such as structure-activity relationship (SAR) analysis and computational modeling are being employed to guide the design of more potent and selective analogs.

The environmental impact of 4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine is another important consideration in its development and application. Studies have shown that while it is effective in controlling pests, it has minimal adverse effects on non-target organisms when used at recommended concentrations. Efforts are ongoing to develop formulations that further reduce environmental exposure and ensure sustainable use practices.

In conclusion, 4-Fluoro-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361505-45-4) is a multifaceted compound with significant potential in both agricultural and pharmaceutical applications. Its unique chemical structure and biological properties make it an exciting subject for ongoing research and development. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in addressing various challenges in these fields.